Cas no 104426-56-4 (Benzenepentadecanoicacid, 4-(iodo-123I)-b,b-dimethyl- (9CI))

• Product Name: Benzenepentadecanoicacid, 4-(iodo-123I)-b,b-dimethyl- (9CI)
• CAS No: 104426-56-4
• MF: C₂₃H₃₇IO₂
• MW: 468.44428896904
• CID: 144247
• PubChem ID: 128573
• Update Time: 2025-04-19

Benzenepentadecanoicacid, 4-(iodo-123I)-b,b-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepentadecanoicacid, 4-(iodo-123I)-b,b-dimethyl- (9CI)
• 15-(4-iodophenyl)-3,3-dimethylpentadecanoic acid
• ACMC-1BVBT
• AG-D-16659
• AGN-PC-000ULQ
• CTK4A3040
• SureCN290593
• Benzenepentadecanoic acid, 4-(iodo-123I)-beta,beta-dimethyl-
• DMIPP
• 15-(4-(123I)iodanylphenyl)-3,3-dimethylpentadecanoic acid
• MOLI000834
• DTXSID30908969
• 15-[4-(~123~I)Iodophenyl]-3,3-dimethylpentadecanoic acid
• 104426-56-4

• Inchi： 1S/C23H37IO2/c1-23(2,19-22(25)26)18-12-10-8-6-4-3-5-7-9-11-13-20-14-16-21(24)17-15-20/h14-17H,3-13,18-19H2,1-2H3,(H,25,26)/i24-4
• InChI Key： COJKCRQZSGYQAF-JNYMONNXSA-N
• SMILES： [123I]C1C=CC(=CC=1)CCCCCCCCCCCCC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 472.18351
• Monoisotopic Mass: 468.18495g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids